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Compound of Interest

Compound Name: CD73-IN-2

Cat. No.: B12426007

CD73-IN-2 is a potent inhibitor of the ecto-5'-nucleotidase (CD73) enzyme.[1][2] Its inhibitory
activity has been quantified through the determination of its half-maximal inhibitory
concentration (IC50), which represents the concentration of the inhibitor required to reduce the
enzyme's activity by 50%.

The available data indicates variability in the IC50 value depending on the experimental
context, such as cell-free biochemical assays versus cell-based assays.

Parameter Value Assay Context Source

Cell-Free (Enzymatic W02020151707A1[1]
Assay) [2]

IC50 0.09 nM

Cell-Based (A375
IC50 2.5nM Is) MedChemExpress[1]
cells

Signaling Pathway of CD73

CD73 is a critical enzyme in the adenosine signaling pathway, which plays a significant role in
creating an immunosuppressive tumor microenvironment.[3][4][5] The pathway involves the
sequential conversion of extracellular adenosine triphosphate (ATP), often released from
stressed or dying cells, into adenosine (ADO).
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o ATP to AMP Conversion: Extracellular ATP is first hydrolyzed into adenosine monophosphate
(AMP) by the ectoenzyme CD39.[6]

e AMP to Adenosine Conversion: CD73 then catalyzes the dephosphorylation of AMP to
produce adenosine.[3][6]

e Immunosuppression: The resulting adenosine binds to its receptors (e.g., A2A and A2B) on
the surface of immune cells, such as T cells and Natural Killer (NK) cells.[3][6] This signaling
cascade dampens the anti-tumor immune response, allowing cancer cells to evade immune
surveillance.[5]

CD73-IN-2 exerts its effect by directly inhibiting the enzymatic activity of CD73, thereby
blocking the production of immunosuppressive adenosine.[3] This "removes the brakes" from
the immune system, enhancing its ability to recognize and attack cancer cells.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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